Cas no 20174-68-9 (2-hydrazinyl-4-methyl-1,3-benzothiazole)

• Product Name: 2-hydrazinyl-4-methyl-1,3-benzothiazole
• CAS No: 20174-68-9
• MF: C₈H₉N₃S
• MW: 179.242159605026
• MDL: MFCD17178464
• CID: 51479
• PubChem ID: 88394
• Update Time: 2025-04-18

2-hydrazinyl-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-hydrazino benzothiazole
• 2-Hydrazin-4-Methylbenzothiazole
• 2-hydrazine-4-methylbenzothiazole
• (4-Methyl-benzothiazol-2-yl)-hydrazine
• 2-Hydrazinyl-4-methylbenzo[d]thiazole
• 4-METHYL-2-HYDRAZINO BENZOTHIAZOL
• 4-Methyl-2-benzothiazolehydrazine
• 4-Methyl-2-hydrazino benzothiazole(HMBT)
• 2-hydrazino-4-methyl-1,3-benzothiazole
• 2-Hydrazino-4-methyl-benzothiazol
• 2-Hydrazino-4-methylbenzothiazole
• hydrazino-2-methyl-4-benzothiazole
• 2(3H)-Benzothiazolone,4-methyl-, hydrazone (9CI)
• Benzothiazole, 2-hydrazino-4-methyl- (6CI,8CI)
• Benzothiazole, 2-hydrazinyl-4-methyl-
• 2-hydrazinyl-4-methyl-1,3-benzothiazole
• (4-methyl-1,3-benzothiazol-2-yl)hydrazine
• 2(3H)-Benzothiazolone, 4-methyl-, hydrazone
• 4-METHYL-2-HYDRAZINOBENZOTHIAZOLE
• 4-Methylbenzothiazol-2(3H)-one hydrazone
• PubChem8422
• IFLab1_006387
• F20760
• Benzothiazole, 2-hydrazino-4-methyl-
• CHEMBL1241421
• EN300-237729
• F1908-0001
• 4-methyl-2(3h)-benzothiazolonhydrazone
• AKOS002391396
• AS-63081
• BB 0246263
• A814304
• SCHEMBL2138224
• HMS1430D05
• 20174-68-9
• CS-0073628
• MGL96DJ4JL
• methyl-2-benzothiazolone hydrazone
• NS00026540
• DTXSID7066562
• FT-0657409
• W-107640
• 4-methyl-2-hydrazino-benzo-thiazole
• 2-Hydrazinyl-4-methylbenzothiazole
• SCHEMBL11537109
• Benzothiazole,2-hydrazinyl-4-methyl-
• DYWNRVWOUASMDT-UHFFFAOYSA-N
• EINECS 243-562-4
• AKOS015907894
• (4-methyl-1,3-benzothiazol-2-yl)diazane
• MFCD04448793
• 2-hydrazinylidene-4-methyl-3H-1,3-benzothiazole
• STL497432

• MDL： MFCD17178464
• Inchi： 1S/C8H9N3S/c1-5-3-2-4-6-7(5)10-8(11-9)12-6/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： DYWNRVWOUASMDT-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 179.05200
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 159.6±25.9 °C
• Refractive Index: 1.774
• PSA: 79.18000
• LogP: 2.66360
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-hydrazinyl-4-methyl-1,3-benzothiazole Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)